Cas no 892592-54-0 (N-(3-thienylmethyl)-1-butanamine hydrochloride)

• Product Name: N-(3-thienylmethyl)-1-butanamine hydrochloride
• CAS No: 892592-54-0
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 879123
• PubChem ID: 4723835
• Update Time: 2025-06-08

N-(3-thienylmethyl)-1-butanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Thiophen-3-ylmethyl)butan-1-amine
• SCHEMBL11922721
• CHEMBRDG-BB 9070823
• DTXSID50406038
• N-(3-THIENYLMETHYL)-1-BUTANAMINE
• 892592-54-0
• AKOS000234728
• N-(3-thienylmethyl)-1-butanamine hydrochloride

• MDL： MFCD07411592
• Inchi： 1S/C9H15NS/c1-2-3-5-10-7-9-4-6-11-8-9/h4,6,8,10H,2-3,5,7H2,1H3
• InChI Key： ULVKBQORUAAYML-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNCCCC

Computed Properties

• Exact Mass: 169.09300
• Monoisotopic Mass: 169.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• PSA: 40.27000
• LogP: 3.02870

N-(3-thienylmethyl)-1-butanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(3-thienylmethyl)-1-butanamine hydrochloride

Comprehensive Overview of N-(3-thienylmethyl)-1-butanamine hydrochloride (CAS 892592-54-0): Properties, Applications, and Industry Insights

N-(3-thienylmethyl)-1-butanamine hydrochloride (CAS 892592-54-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This hydrochloride salt derivative features a unique molecular structure combining a thiophene ring with an aliphatic amine chain, offering distinct chemical properties. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in neurological and metabolic disorder research where thiophene-containing compounds show promising activity.

The compound's molecular weight of 221.76 g/mol and hydrochloride salt form contribute to enhanced solubility in polar solvents, a critical factor for bioavailability in pharmaceutical applications. Recent studies highlight its utility in medicinal chemistry, particularly as a precursor for heterocyclic compound synthesis. The thienylmethyl group provides electron-rich characteristics that influence molecular interactions, making it valuable for designing target-specific molecules in drug discovery pipelines.

In material science, CAS 892592-54-0 has shown potential in conductive polymer development due to its thiophene moiety, which contributes to electron delocalization. This aligns with current industry trends toward organic electronics and flexible materials. Researchers are exploring its incorporation into organic semiconductors for applications ranging from OLED technology to sensor development, addressing the growing demand for sustainable electronic components.

The synthesis of N-(3-thienylmethyl)-1-butanamine hydrochloride typically involves nucleophilic substitution reactions between 3-thiophenemethanol and 1-bromobutane, followed by amine formation and hydrochloride salt precipitation. Process optimization focuses on improving yield efficiency and purity levels, with recent advancements employing green chemistry principles to reduce environmental impact. Analytical characterization commonly utilizes HPLC, NMR spectroscopy, and mass spectrometry to verify structural integrity.

Quality control standards for 892592-54-0 emphasize residual solvent monitoring and impurity profiling, particularly important for pharmaceutical-grade material. Storage recommendations typically suggest ambient to low temperature conditions in airtight containers to maintain stability. The compound's hygroscopic nature necessitates careful handling under controlled humidity environments during research applications.

Emerging applications explore the compound's potential in bioconjugation chemistry and as a ligand scaffold for metal-organic frameworks (MOFs). These developments respond to increasing interest in multifunctional materials for catalytic and sensing applications. The thiophene component offers π-stacking capabilities that enhance molecular recognition properties, valuable for supramolecular chemistry applications.

Market analysis indicates growing demand for specialty chemicals like N-(3-thienylmethyl)-1-butanamine hydrochloride, driven by pharmaceutical R&D expansion and materials innovation. Suppliers are developing custom synthesis services and scale-up production capabilities to meet researcher needs. Current challenges include optimizing cost-effective synthesis routes while maintaining high purity standards required for advanced applications.

Recent patent literature reveals innovative uses of CAS 892592-54-0 in photovoltaic materials and bioimaging probes, demonstrating its versatility across disciplines. These applications leverage the compound's fluorescence properties and electron transport characteristics. Academic publications highlight its role in developing small molecule inhibitors targeting specific enzymatic pathways, contributing to precision medicine advancements.

Environmental and safety assessments of 892592-54-0 follow standard chemical handling protocols, with particular attention to amine reactivity and salt stability. Proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Disposal should comply with local regulations for organic hydrochloride salts, emphasizing neutralization procedures when appropriate.

Future research directions may explore structure-activity relationships of derivatives for specific biological targets, as well as modifications to enhance material performance characteristics. The compound's molecular versatility positions it as valuable for interdisciplinary research bridging chemical biology and functional materials development. Continued innovation in synthetic methodology will likely expand its applications across scientific and industrial sectors.